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Compound of Interest

Compound Name: Amino-PEG9-amido-C16-Boc

Cat. No.: B8104203 Get Quote

In-depth Technical Guide: Amino-PEG9-amido-
C16-Boc
This guide provides an in-depth overview of the chemical properties of Amino-PEG9-amido-
C16-Boc, a bifunctional linker molecule integral to the development of Proteolysis Targeting

Chimeras (PROTACs). It is intended for researchers, scientists, and professionals in the field of

drug development and chemical biology.

Physicochemical Properties
Amino-PEG9-amido-C16-Boc is a molecule designed with specific functional groups to

facilitate the linkage of different molecular entities. The table below summarizes its key

quantitative data.

Property Value

Molecular Formula C42H84N2O12[1]

Molecular Weight 809.13 g/mol
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Amino-PEG9-amido-C16-Boc serves as a PEG-based linker for the synthesis of PROTACs.

[1][2] PROTACs are heterobifunctional molecules that consist of two ligands connected by a

linker; one ligand binds to a target protein, and the other recruits an E3 ubiquitin ligase.[2] By

bringing the target protein and the E3 ligase into close proximity, PROTACs facilitate the

ubiquitination of the target protein, marking it for degradation by the proteasome. This targeted

protein degradation is a novel therapeutic strategy.

The diagram below illustrates the general workflow of a PROTAC, highlighting the critical role

of the linker in bridging the target protein and the E3 ligase to induce protein degradation.
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Caption: General workflow of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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